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Introduction

Hydrofluorocarbon (HFC) 245cb (1,1,1,2,2-pentafluoropropane) is a chemical compound that
has been considered for various industrial applications, including as a refrigerant and a foam
blowing agent. It is an isomer of HFC-245ca and HFC-245fa.[1] Notably, HFC-245cb has a high
Global Warming Potential (GWP) of 4510.[1] This application note provides detailed
experimental protocols for evaluating the performance of HFC-245cb in its potential
applications, with a focus on its thermophysical properties and performance as a refrigerant
and a blowing agent.

Disclaimer: The protocols described herein are intended for use by qualified researchers and
scientists in a controlled laboratory setting. All experiments involving pressurized systems and
chemical handling must be conducted with appropriate safety measures in place.

Safety Precautions

Before conducting any experiments, a thorough review of the Material Safety Data Sheet
(MSDS) for HFC-245cb is mandatory.

 Inhalation: Vapors are heavier than air and can cause suffocation by displacing oxygen.[2]
High concentrations may cause cardiac arrhythmia and central nervous system effects.[2]
Work should be performed in a well-ventilated area or under a fume hood.
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» Skin and Eye Contact: Direct contact with liquid HFC-245cb can cause frostbite.[2]
Appropriate personal protective equipment (PPE), including safety goggles, cryogenic
gloves, and a lab coat, must be worn.

o Flammability: While many HFCs are non-flammable, the flammability of HFC-245cb should
be confirmed from its specific MSDS.

o High Pressure: Experiments involving refrigeration cycles will operate under pressure. All
equipment must be pressure-rated for the expected operating conditions.

Experimental Design: Performance Evaluation

The performance of HFC-245chb can be evaluated in two primary applications: as a refrigerant
and as a foam blowing agent.

Evaluation as a Refrigerant

The objective of these experiments is to determine the thermodynamic performance of HFC-
245cb in a vapor-compression refrigeration cycle. Key performance indicators include the
coefficient of performance (COP), refrigerating capacity, and compressor discharge
temperature.

3.1.1 Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://ozone.unep.org/system/files/documents/MOP-36-INF-6.pdf
https://hkw1615e5-pic43.websiteonline.cn/upload/HFC-245faMSDS.pdf
https://www.benchchem.com/product/b162932#experimental-design-for-evaluating-the-performance-of-hfc-245cb
https://www.benchchem.com/product/b162932#experimental-design-for-evaluating-the-performance-of-hfc-245cb
https://www.benchchem.com/product/b162932#experimental-design-for-evaluating-the-performance-of-hfc-245cb
https://www.benchchem.com/product/b162932#experimental-design-for-evaluating-the-performance-of-hfc-245cb
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b162932?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162932?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

